Brilliant Red
Brilliant Red
D&c red 9 appears as odorless yellowish-red or reddish-orange powder. (NTP, 1992)
D and C Red No. 9 is an organic molecular entity.
D and C Red No. 9 is an organic molecular entity.
Brand Name:
Vulcanchem
CAS No.:
12238-39-0
VCID:
VC20974787
InChI:
InChI=1S/2C17H13ClN2O4S.Ba/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,21H,1H3,(H,22,23,24);/q;;+2/p-2
SMILES:
CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N=NC2=C(C=CC3=CC=CC=C32)O.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N=NC2=C(C=CC3=CC=CC=C32)O.[Ba+2]
Molecular Formula:
C34H24BaCl2N4O8S2
Molecular Weight:
888.9 g/mol
Brilliant Red
CAS No.: 12238-39-0
Cat. No.: VC20974787
Molecular Formula: C34H24BaCl2N4O8S2
Molecular Weight: 888.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | D&c red 9 appears as odorless yellowish-red or reddish-orange powder. (NTP, 1992) D and C Red No. 9 is an organic molecular entity. |
|---|---|
| CAS No. | 12238-39-0 |
| Molecular Formula | C34H24BaCl2N4O8S2 |
| Molecular Weight | 888.9 g/mol |
| IUPAC Name | barium(2+);5-chloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate |
| Standard InChI | InChI=1S/2C17H13ClN2O4S.Ba/c2*1-10-8-14(16(9-13(10)18)25(22,23)24)19-20-17-12-5-3-2-4-11(12)6-7-15(17)21;/h2*2-9,21H,1H3,(H,22,23,24);/q;;+2/p-2 |
| Standard InChI Key | JNIGYQOBELCEIZ-MAKDUZDQSA-L |
| Isomeric SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N/N=C\2/C3=CC=CC=C3C=CC2=O.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N/N=C\2/C3=CC=CC=C3C=CC2=O.[Ba+2] |
| SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N=NC2=C(C=CC3=CC=CC=C32)O.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])N=NC2=C(C=CC3=CC=CC=C32)O.[Ba+2] |
| Canonical SMILES | CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.CC1=CC(=C(C=C1Cl)S(=O)(=O)[O-])NN=C2C(=O)C=CC3=CC=CC=C32.[Ba+2] |
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